![molecular formula C11H21N5O B1475796 2-(3-azidoazetidin-1-yl)-N,N-dipropylacetamide CAS No. 2098122-05-3](/img/structure/B1475796.png)
2-(3-azidoazetidin-1-yl)-N,N-dipropylacetamide
Overview
Description
2-(3-azidoazetidin-1-yl)-N,N-dipropylacetamide is a useful research compound. Its molecular formula is C11H21N5O and its molecular weight is 239.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Azetidinone Derivatives and Chemical Transformations
Chemical Transformations and Potential Drug Candidates : Research on azetidinone derivatives, such as the study by Boros et al., explores the regioselective reactions leading to the cleavage of the azetidinone ring and the formation of new aziridine rings. These transformations are crucial for synthesizing potential drug candidates, highlighting azetidinones' role in developing inhibitors for enzymes like carboxypeptidase A (Boros et al., 2006).
Enzyme Resolution in Drug Synthesis : The asymmetric synthesis of specific inhibitors, as discussed by Cvetovich et al., utilizes key intermediates derived from azetidinone chemistry. This approach underscores the significance of azetidinone derivatives in synthesizing complex molecules with pharmaceutical applications, particularly in creating inhibitors for human leukocyte elastase (Cvetovich et al., 1996).
Anticonvulsant Activity of Azetidinone Derivatives : Singh et al. demonstrated that certain azetidinone derivatives exhibit significant anticonvulsant activity. This finding is crucial for developing new therapeutic agents against epilepsy and other seizure disorders, indicating the potential of azetidinones in neuropsychiatric drug development (Singh, Siddiqui, & Pandeya, 1994).
Antimicrobial and Antibacterial Activities : The modification of sulfazecin to produce azetidinone-1-sulfonic acid derivatives showcases the exploration of azetidinones for enhancing antibacterial activity against Gram-negative bacteria, including Pseudomonas aeruginosa. This research direction is vital for addressing antibiotic resistance and developing new antimicrobial agents (Sendai et al., 1985).
Antitubercular Agents : Thomas et al. focused on designing azetidinone analogues incorporating 1, 2, 4-triazole for antitubercular activity. This approach, involving in silico designing and molecular docking, signifies the role of azetidinone derivatives in combating tuberculosis, a critical public health challenge (Thomas, George, & Harindran, 2014).
Properties
IUPAC Name |
2-(3-azidoazetidin-1-yl)-N,N-dipropylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N5O/c1-3-5-16(6-4-2)11(17)9-15-7-10(8-15)13-14-12/h10H,3-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIAKTJNLVNSYQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)CN1CC(C1)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.